Cas no 284679-97-6 (3-nitro-4-(pyrrolidin-1-yl)benzaldehyde)

• Product Name: 3-nitro-4-(pyrrolidin-1-yl)benzaldehyde
• CAS No: 284679-97-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD00455104
• CID: 67463
• PubChem ID: 599518
• Update Time: 2025-05-20

3-nitro-4-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(1-pyrrolidino)benzaldehyde
• 3-Nitro-4-(1-pyrrolidinyl)benzaldehyde
• 3-Nitro-4-(1-pyrrolidinyl)benzenecarbaldehyde
• 3-NITRO-4-PYRROLIDIN-1-YLBENZALDEHYDE
• 3-Nitro-4-pyrrolidin-1-yl-benzaldehyde
• 3-nitro-4-(pyrrolidin-1-yl)benzaldehyde
• 3-nitro-4-pyrrolidino benzaldehyde
• 3-nitro-4-pyrrolidinylbenzaldehyde
• Benzaldehyde, 3-nitro-4-(1-pyrrolidinyl)-
• (+)-Dipivaloyl-D-tartaricAcid
• A819465
• J-512963
• SCHEMBL1419188
• JS-001C
• BDBM69358
• Z31197337
• J-017099
• SR-01000041092
• SR-01000041092-1
• FT-0616225
• AONHBESCCBXPAD-UHFFFAOYSA-N
• CS-0450611
• DTXSID90344788
• SMR000383989
• cid_599518
• CHEMBL1589630
• 3-Nitro-4-(1-pyrrolidinyl)benzaldehyde #
• AKOS000345363
• 3-nitro-4-pyrrolidino-benzaldehyde
• EN300-15572
• MFCD00455104
• 284679-97-6
• HMS3361L07
• MLS001005465
• HMS2633G07
• BBL025696
• STL367233

• MDL： MFCD00455104
• Inchi： 1S/C11H12N2O3/c14-8-9-3-4-10(11(7-9)13(15)16)12-5-1-2-6-12/h3-4,7-8H,1-2,5-6H2
• InChI Key： AONHBESCCBXPAD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=O)C=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 103 °C
• PSA: 66.13000
• LogP: 2.59570
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive

3-nitro-4-(pyrrolidin-1-yl)benzaldehyde Security Information

• Hazard Statement： Harmful
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 3-nitro-4-(pyrrolidin-1-yl)benzaldehyde

Comprehensive Analysis of 3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde (CAS No. 284679-97-6): Properties, Applications, and Industry Insights

3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde (CAS No. 284679-97-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted benzaldehyde derivative features a pyrrolidine ring, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The compound’s unique molecular structure, combining aromatic aldehydes with heterocyclic amines, allows for diverse applications in drug discovery and material science.

In recent years, the demand for high-purity benzaldehyde derivatives like 3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde has surged due to their role in developing targeted therapeutics and advanced agrochemicals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s electron-withdrawing nitro group and pyrrolidine moiety contribute to its versatility in cross-coupling reactions, a hot topic in green chemistry.

From a technical perspective, CAS No. 284679-97-6 exhibits a melting point range of 120–125°C and is typically stored under inert conditions to preserve stability. Its solubility profile—moderate in polar solvents like DMSO and ethanol—makes it suitable for high-throughput screening in drug development. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor given its use in precision synthesis.

The compound’s relevance extends to catalysis research, where its structural features facilitate studies on C–H functionalization and asymmetric synthesis. These areas are currently trending in academic circles, as evidenced by the rise in PubMed and SciFinder queries for "nitroaromatic catalysts" and "pyrrolidine-based ligands". Furthermore, its application in photoactive materials aligns with the growing interest in organic electronics and sustainable energy solutions.

Quality control protocols for 3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde emphasize chromatographic purity (>98%) and strict heavy metal limits (≤10 ppm), addressing industry concerns about process contaminants. Suppliers often highlight its compliance with REACH regulations and suitability for GMP environments, responding to the pharmaceutical sector’s emphasis on regulatory compliance.

Emerging studies explore its derivatization into bioconjugates for diagnostic applications, tapping into the booming theranostics market. The compound’s structure-activity relationships (SAR) are also under investigation for neuroprotective agents, a field gaining traction due to aging population trends. These developments position CAS No. 284679-97-6 as a compound with both current utility and future potential.

Environmental considerations are increasingly shaping the discourse around such compounds. Recent innovations focus on solvent-free synthesis routes for 3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde, reducing waste generation. This responds to the green chemistry principles now prioritized by 78% of chemical manufacturers, according to ACS surveys.

In conclusion, 3-Nitro-4-(pyrrolidin-1-yl)benzaldehyde represents a multifaceted tool for modern chemistry. Its balance of reactivity, stability, and structural modularity ensures continued relevance across therapeutic development, materials science, and sustainable chemistry—fields that dominate contemporary scientific investment and inquiry.